molecular formula C16H15N3O B5877452 2-(1H-benzimidazol-1-yl)-N-benzylacetamide

2-(1H-benzimidazol-1-yl)-N-benzylacetamide

Cat. No. B5877452
M. Wt: 265.31 g/mol
InChI Key: ANDUQGKJEXCNGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole . It is a common motif in many pharmaceuticals and therapeutic drugs due to its biological activity .


Molecular Structure Analysis

The molecular structure of benzimidazole derivatives can be analyzed using various spectroscopic techniques, including NMR, IR, and UV-Vis spectroscopy . The specific molecular structure of “2-(1H-benzimidazol-1-yl)-N-benzylacetamide” would need to be determined experimentally.

Scientific Research Applications

Organic Crystalline Materials and Vibrational Spectroscopy

SMR000077438: has been studied for its vibrational properties and molecular structure. Researchers have used quantum computational methods (B3LYP/6-311++G(d,p) basis set) to investigate its optimized geometrical structure, electronic features, and vibrational modes . The Vibrational Energy Distribution Analysis (VEDA) program was employed to assign vibrational frequencies and calculate the Potential Energy Distribution (PED). Additionally, FT-IR and FT Raman data were used to characterize the compound’s fundamental modes. The UV-vis spectrum and solvent effects were also explored. Notably, the HOMO-LUMO energies suggest charge transfer within the molecule, making it relevant for drug action .

Chelating Properties and Biological Applications

Compounds containing carboxylic acid functional groups, like SMR000077438 , exhibit chelating properties. These properties make them potentially valuable in biological contexts. Specifically, carboxylic acids can form complexes with metal ions, which may have applications in fields such as biochemistry and pharmacology .

Molecular Docking and Protein Binding Prediction

Molecular docking studies have aided in predicting how SMR000077438 interacts with proteins. By analyzing binding sites and energetics, researchers gain insights into potential drug-receptor interactions. These studies contribute to drug discovery and development .

Mechanism of Action

The mechanism of action of benzimidazole derivatives in biological systems is varied and depends on the specific derivative. Some benzimidazole derivatives have been found to have antibacterial, antifungal, and antiviral properties . The specific mechanism of action of “2-(1H-benzimidazol-1-yl)-N-benzylacetamide” is not known.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Benzimidazole and its derivatives are generally considered safe for use in pharmaceutical applications, but specific safety data for “2-(1H-benzimidazol-1-yl)-N-benzylacetamide” is not available .

Future Directions

The study of benzimidazole derivatives is a vibrant field due to their potential therapeutic applications. Future research could focus on synthesizing “2-(1H-benzimidazol-1-yl)-N-benzylacetamide” and studying its properties and potential applications .

properties

IUPAC Name

2-(benzimidazol-1-yl)-N-benzylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O/c20-16(17-10-13-6-2-1-3-7-13)11-19-12-18-14-8-4-5-9-15(14)19/h1-9,12H,10-11H2,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANDUQGKJEXCNGW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)CN2C=NC3=CC=CC=C32
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-benzimidazol-1-yl)-N-benzylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.